Cas no 686344-49-0 (6H-Purin-6-one, 8-(2-chlorophenyl)-9-(4-chlorophenyl)-1,9-dihydro-)

• Product Name: 6H-Purin-6-one, 8-(2-chlorophenyl)-9-(4-chlorophenyl)-1,9-dihydro-
• CAS No: 686344-49-0
• MF: C₁₇H₁₀Cl₂N₄O
• MW: 357.193500995636
• CID: 4145120
• PubChem ID: 135800737
• Update Time: 2025-07-16

6H-Purin-6-one, 8-(2-chlorophenyl)-9-(4-chlorophenyl)-1,9-dihydro- Chemical and Physical Properties

Names and Identifiers

• 6H-Purin-6-one, 8-(2-chlorophenyl)-9-(4-chlorophenyl)-1,9-dihydro-
• 8-(2-chlorophenyl)-9-(4-chlorophenyl)-3H-purin-6-one
• 8-(2-Chlorophenyl)-9-(4-chlorophenyl)-9H-purin-6-ol
• 686344-49-0
• SCHEMBL5238344
• 9-(4-Chlorophenyl)-8-(2-chlorophenyl)-1,9-dihydropurin-6-one
• BYQKHGBEKZOFHK-UHFFFAOYSA-N
• 9-(4-ChloroPhenyl)-8-(2-chlorophenyl)-9H-purin-6-ol

• MDL： MFCD12068426
• Inchi： 1S/C17H10Cl2N4O/c18-10-5-7-11(8-6-10)23-15(12-3-1-2-4-13(12)19)22-14-16(23)20-9-21-17(14)24/h1-9H,(H,20,21,24)
• InChI Key： BYQKHGBEKZOFHK-UHFFFAOYSA-N
• SMILES： N1C2=C(N=CNC2=O)N(C2=CC=C(Cl)C=C2)C=1C1=CC=CC=C1Cl

Computed Properties

• Exact Mass: 356.0231663Da
• Monoisotopic Mass: 356.0231663Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 59.3Ų

Additional information on 6H-Purin-6-one, 8-(2-chlorophenyl)-9-(4-chlorophenyl)-1,9-dihydro-

Introduction to 6H-Purin-6-one, 8-(2-chlorophenyl)-9-(4-chlorophenyl)-1,9-dihydro and Its Significance in Modern Chemical Biology

The compound with the CAS number 686344-49-0, identified as 6H-Purin-6-one, 8-(2-chlorophenyl)-9-(4-chlorophenyl)-1,9-dihydro, represents a fascinating molecule in the realm of chemical biology. This heterocyclic compound belongs to the purine derivatives, a class of molecules renowned for their diverse biological activities and pharmaceutical applications. The structural features of this compound, particularly its chlorophenyl substituents, contribute to its unique chemical properties and potential biological functions.

6H-Purin-6-one, 8-(2-chlorophenyl)-9-(4-chlorophenyl)-1,9-dihydro is characterized by a purine core, which is a fundamental scaffold in nucleic acid chemistry. The presence of two chlorophenyl groups at the 8th and 9th positions introduces electrophilic centers that can participate in various chemical reactions, making this compound a valuable intermediate in synthetic chemistry. Moreover, the dihydro modification suggests a reduced form of the purine ring, which can influence its reactivity and stability.

In recent years, there has been growing interest in purine derivatives due to their role as bioactive molecules. These compounds have been extensively studied for their potential in drug discovery and development. The chlorophenyl groups in 6H-Purin-6-one, 8-(2-chlorophenyl)-9-(4-chlorophenyl)-1,9-dihydro may enhance its binding affinity to biological targets, making it a promising candidate for therapeutic applications. For instance, studies have shown that similar chlorinated purine derivatives exhibit inhibitory effects on various enzymes and receptors involved in cancer progression and inflammation.

One of the most compelling aspects of this compound is its versatility in chemical modifications. The reactive sites introduced by the chlorophenyl groups allow for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities. This flexibility has made 6H-Purin-6-one, 8-(2-chlorophenyl)-9-(4-chlorophenyl)-1,9-dihydro a subject of interest in medicinal chemistry research. Researchers have explored its potential as a lead compound for developing novel therapeutic agents targeting diseases such as cancer and neurodegenerative disorders.

Recent advancements in computational chemistry have further enhanced the understanding of the molecular interactions involving 6H-Purin-6-one, 8-(2-chlorophenyl)-9-(4-chlorophenyl)-1,9-dihydro. Molecular docking studies have revealed that this compound can interact with specific binding pockets on target proteins, suggesting its potential as an inhibitor or modulator of these proteins. Such insights are crucial for designing drugs with high specificity and efficacy. Additionally, computational methods have been used to predict the metabolic pathways and toxicological profiles of this compound, providing valuable information for its safe and effective use.

The synthesis of 6H-Purin-6-one, 8-(2-chlorophenyl)-9-(4-chlorophenyl)-1,9-dihydro involves multi-step organic reactions that highlight the expertise required in synthetic chemistry. The process typically starts with the preparation of halogenated purine precursors followed by functional group transformations to introduce the chlorophenyl groups. The choice of reaction conditions and reagents is critical to achieving high yields and purity. Recent improvements in synthetic methodologies have enabled more efficient and sustainable production processes for such complex molecules.

In conclusion,6H-Purin-6-one, 8-(2-chlorophenyl)-9-(4-chlorophenyl)-1,9-dihydro (CAS no. 686344-49-0) is a structurally intriguing compound with significant potential in chemical biology and drug discovery. Its unique properties make it a valuable tool for researchers exploring new therapeutic strategies. As our understanding of molecular interactions continues to evolve，this compound will undoubtedly play a crucial role in shaping the future of medicinal chemistry.